Cas no 1780519-74-5 (methyl 2-(aminomethyl)-4-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylate)

methyl 2-(aminomethyl)-4-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylate structure

1780519-74-5 structure

Product Name:methyl 2-(aminomethyl)-4-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylate

CAS No:1780519-74-5

Molecular Formula:C₁₀H₁₂N₂O₂S

Molecular Weight:224.279480934143

CID:6138193

PubChem ID:105482080

methyl 2-(aminomethyl)-4-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylate Properties

Names and Identifiers

- methyl 2-(aminomethyl)-4-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylate
- 1780519-74-5
- EN300-7441026
- InChIKey： ZNLJKNPEGIKONH-UHFFFAOYSA-N
- Inchi： 1S/C10H12N2O2S/c1-12-7-3-6(5-11)15-9(7)4-8(12)10(13)14-2/h3-4H,5,11H2,1-2H3
- SMILES： S1C(CN)=CC2=C1C=C(C(=O)OC)N2C

Computed Properties

Exact Mass: 224.06194880g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 3
Monoisotopic Mass: 224.06194880g/mol
Heavy Atom Count: 15
Complexity: 262
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.8
Topological Polar Surface Area: 85.5Å²

methyl 2-(aminomethyl)-4-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylate Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Enamine	EN300-7441026-0.05g	methyl 2-(aminomethyl)-4-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylate	1780519-74-5	95.0%	0.05g	$1247.0	2025-03-11

methyl 2-(aminomethyl)-4-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylate Related Literature

1. Coordination polymernanorods of Fe-MIL-88B and their utilization for selective preparation of hematite and magnetite nanorods†

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3. Straightforward heterogeneous palladium catalyzed synthesis of aryl ethers and aryl amines via a solvent free aerobic and non-aerobic dehydrogenative arylation†

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5. The development of highly active acyclic chiral hydrazides for asymmetric iminium ion organocatalysis†

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6. Front cover

Anal. Proc., 1987,24, X005-X006
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8. Mechanistic insights into interfaces and nitrogen vacancies in cobalt hydroxide/tungsten nitride catalysts to enhance alkaline hydrogen evolution†

Zi-Shan Wu,Ling Huang,Bo-Wei Zhang,Li-Chang Yin J. Mater. Chem. A, 2021,9, 11323-11330
9. The effect of the surface coating of a strontium mono-aluminate europium dysprosium-based (SrAl2O4:Eu2+,Dy3+) phosphor by polyethylene (PE), polystyrene (PS) and their dual system on the photoluminescence properties of the pigment

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10. Inside front cover

Nanoscale, 2016,8, 12084-12084

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrroles

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